Cas no 2096331-60-9 (3-Nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

3-Nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of pyridine, featuring a nitro substituent at the 3-position. This compound is primarily utilized as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The presence of the dioxaborolane group enhances stability and solubility in organic solvents, facilitating handling and storage. The nitro group offers additional reactivity for further functionalization, making it valuable in pharmaceutical and materials science research. Its well-defined structure and compatibility with palladium-catalyzed reactions ensure high selectivity and yield in coupling processes. This compound is particularly useful for constructing nitrogen-containing heterocycles in medicinal chemistry applications.

3-Nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure

2096331-60-9 structure

Product Name:3-Nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

CAS No:2096331-60-9

MF:C₁₁H₁₅BN₂O₄

MW:250.058802843094

MDL:MFCD11975320

CID:4673391

PubChem ID:72218888

Update Time:2025-05-27

3-Nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 5-NITROPYRIDIN-3-BORONIC ACID PINACOL ESTER
- 5-NITROPYRIDINE-3-BORONIC ACID PINACOL ESTER
- ZINC206105723
- MB11420
- AK376588
- MFCD11975320
- AKOS027370896
- DS-12772
- 2096331-60-9
- (5-NITROPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
- CS-0161072
- MDL： MFCD11975320
- Inchi： 1S/C11H15BN2O4/c1-10(2)11(3,4)18-12(17-10)8-5-9(14(15)16)7-13-6-8/h5-7H,1-4H3
- InChI Key： JKVDJVVVLRHZNF-UHFFFAOYSA-N
- SMILES： O1B(C2C=NC=C(C=2)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 250.1124871g/mol
Monoisotopic Mass: 250.1124871g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 77.2

3-Nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00945126-250mg	3-Nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	2096331-60-9	97%	250mg	￥886.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00945126-1g	3-Nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	2096331-60-9	97%	1g	￥2215.0	2022-03-01
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